Product packaging for Strontium-84(Cat. No.:CAS No. 15758-49-3)

Strontium-84

Cat. No.: B579881
CAS No.: 15758-49-3
M. Wt: 83.913
InChI Key: CIOAGBVUUVVLOB-AHCXROLUSA-N
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Description

Strontium-84 (⁸⁴Sr) is a stable, non-radioactive isotope of strontium with a natural abundance of 0.56% . It is characterized by 38 protons and 46 neutrons and is supplied in the form of Strontium Carbonate (SrCO₃) . This isotope serves as a critical material in several research and industrial fields. In geochemistry and archaeology, ⁸⁴Sr is used as a stable tracer in rubidium-strontium dating to determine the age of rocks and minerals . It also acts as a vital precursor for the production of other strontium radionuclides, such as Strontium-85, which are used in life science and medical research . Furthermore, due to its consistent properties, ⁸⁴Sr is an essential standard in mass spectrometry, ensuring accurate calibration and quantification of other isotopes . Its well-understood nuclear properties, including a zero nuclear spin, make it valuable in fundamental scientific studies. The mechanism of action for strontium isotopes in biological research is often linked to their chemical similarity to calcium . Strontium can incorporate into bone tissue and has been observed to interact with calcium-sensing receptors (CaSR) on osteoblasts and osteoclasts, influencing bone metabolism . This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, or for human, veterinary, or household use.

Structure

2D Structure

Chemical Structure Depiction
molecular formula Sr B579881 Strontium-84 CAS No. 15758-49-3

Properties

CAS No.

15758-49-3

Molecular Formula

Sr

Molecular Weight

83.913

IUPAC Name

strontium-84

InChI

InChI=1S/Sr/i1-4

InChI Key

CIOAGBVUUVVLOB-AHCXROLUSA-N

SMILES

[Sr]

Origin of Product

United States

Nuclear Structure and Quantum Mechanical Characteristics of Strontium 84

Isotopic Composition and Fundamental Nuclear Parameters

Strontium-84 is one of the four stable isotopes of strontium, contributing approximately 0.56% to the natural abundance of the element. chemlin.orgontosight.aiwikipedia.orgchemlin.orgisobarscience.comusgs.govnih.govchegg.comisotopes.gov

Proton and Neutron Configuration

The atomic number of strontium is 38, indicating that each nucleus of strontium contains 38 protons. For this compound, the mass number is 84, which represents the total number of protons and neutrons in the nucleus. Therefore, this compound possesses 38 protons and 46 neutrons (84 - 38 = 46). chemlin.orgontosight.aibrainly.combrainly.com

Isotopic Mass and Mass Excess Determinations

The isotopic mass of this compound has been precisely determined through various experimental methods. Reported values for its isotopic mass are approximately 83.913419 atomic mass units (u). chemlin.orgchemlin.orgnih.gov More recent high-precision measurements have refined this value, with the mass excess being determined to be -80.64968 MeV. chemlin.org Other measurements report mass excess values such as -80.643837 MeV periodictable.comperiodictable.com and -80.644288 MeV. mit.edukaeri.re.kr A particularly precise measurement using the phase-imaging ion-cyclotron-resonance technique yielded a mass excess of -80649.229(37) keV/c², which is in agreement with, but significantly more precise than, previously adopted values. arxiv.org

Nuclear Binding Energy and Stability

This compound is a stable isotope, meaning it does not undergo radioactive decay. chemlin.orgontosight.aiwikipedia.orgchemlin.orgisobarscience.comusgs.govnih.govchegg.comisotopes.govperiodictable.commit.edukaeri.re.kr The nuclear binding energy, which represents the energy required to disassemble the nucleus into its constituent protons and neutrons, is substantial. The total binding energy per nucleus is approximately 728.91114978 MeV. chemlin.org Consequently, the average binding energy per nucleon is calculated to be around 8.67751369 MeV. chemlin.org Other sources provide binding energy values of 8.677444 MeV periodictable.comperiodictable.com and 728.905975 MeV. mit.edukaeri.re.kr

Nuclear Spin and Parity

The ground state of the this compound nucleus is characterized by a nuclear spin and parity of 0+. chemlin.orgchemlin.orgnih.govperiodictable.commit.edukaeri.re.kr This indicates that the nucleus has no net angular momentum and possesses even parity.

Nuclear Charge Radius

Studies investigating isotope shifts have provided insights into the nuclear charge radius. The nuclear charge radius of this compound has been reported as approximately 4.2394(23) femtometers (fm). chemlin.org

High-Spin States and Level Structure Studies

The study of high-spin states in this compound provides crucial information about nuclear structure, particularly in transitional regions of the nuclear chart. Research has employed various nuclear reactions to populate these excited states and investigate their properties.

Experiments utilizing the 70Zn(18O, 4n)84Sr reaction at a beam energy of 75 MeV have been instrumental in extending the level scheme of 84Sr. nih.govnih.govresearchgate.net These studies, involving γ-γ coincidences, directional correlations of oriented states (DCO) ratios, and γ-transition intensity measurements, have identified new states and γ-transitions. nih.govnih.gov Notably, the positive-parity yrast band has been extended to a spin of Iπ = 24+, and a negative-parity band has been observed up to Iπ = 19−. nih.govnih.gov These high-spin states exhibit signature staggering, a phenomenon where energy levels with even and odd spins within a band differ due to the influence of the nuclear potential. nih.govnih.gov

Other investigations have employed the (p,t) reaction at 31 MeV to study Strontium isotopes, including 84Sr, leading to new spin-parity assignments for observed levels. aps.org Furthermore, polarization and angular correlation measurements have been performed to determine the multipole character of γ-ray transitions. iaea.org Theoretical calculations, such as those using the cranked shell model formalism, have been used to study the deformation of 84Sr by analyzing total-Routhian-surfaces (TRS) for positive-parity yrast states. nih.gov These studies place 84Sr in a transitional region between deformed and spherical nuclei, with characteristics influenced by its proximity to the N=50 neutron shell closure. nih.gov

Advanced Applications of Strontium 84 in Scientific Research

Astrophysical Nucleosynthesis and Stellar Evolution

The study of ⁸⁴Sr is intrinsically linked to understanding the origin of elements heavier than iron, particularly the neutron-deficient isotopes known as p-nuclei.

Role of Strontium-84 in the p-Process (Proton-Rich Nuclei Synthesis)

The p-process is responsible for the production of approximately 35 stable, proton-rich isotopes that lie on the neutron-deficient side of the valley of stability aanda.orgcaltech.eduepj-conferences.org. This compound is classified as a p-nuclide dur.ac.ukcaltech.edu. The dominant mechanism believed to produce most p-nuclei, including ⁸⁴Sr, is the gamma-process (γ-process) . This process occurs in the high-temperature environments of core-collapse supernovae (CCSNe) where photodisintegration reactions (e.g., (γ,n), (γ,p), (γ,α)) on pre-existing heavy seed nuclei, such as those produced by the s- and r-processes, lead to the synthesis of these proton-rich isotopes aanda.orgcaltech.eduepj-conferences.orgaanda.orgresearchgate.netindico.global. The high temperatures (typically 2-3.5 GK) and specific conditions within the oxygen-neon rich layers of exploding massive stars provide the necessary energy for these photodisintegration chains to proceed aanda.orgcaltech.eduaanda.org.

Evidence from Presolar Grains in Meteorites (e.g., Allende, Murchison)

Presolar grains, microscopic dust particles that predate the formation of our Solar System and originate from dying stars, serve as direct samples of stellar nucleosynthesis indico.globalrutgers.edu. Their unique isotopic compositions record the processes that occurred in their parent stars indico.globalrutgers.edu. Analysis of primitive meteorites, such as the Allende and Murchison carbonaceous chondrites, has revealed significant isotopic anomalies, including those related to strontium dur.ac.ukcaltech.eduindico.globalroyalsociety.org.nzjst.go.jposti.govaps.orgresearchgate.netiaea.orgusgs.govusra.eduresearchgate.netnih.gov.

Studies have identified excesses of ⁸⁴Sr in certain components within these meteorites, such as calcium-aluminium inclusions (CAIs) found in the Allende meteorite dur.ac.ukcaltech.eduroyalsociety.org.nznih.gov. These excesses are attributed to the admixture of presolar grains that incorporated material synthesized via the p-process dur.ac.ukcaltech.eduroyalsociety.org.nznih.gov. For instance, fine-grained CAIs from Allende have shown μ⁸⁴Sr values around +68 ± 43 ppm, while coarse-grained CAIs exhibit a wider range, reaching up to +679 ± 113 ppm dur.ac.uk. In contrast, some presolar silicon carbide (SiC) grains extracted from meteorites have shown deficits in ⁸⁴Sr osti.govaps.orgiaea.org, suggesting diverse origins and processing histories for different presolar grain types. The presence of these anomalies provides compelling evidence for the existence of presolar grains carrying p-process material indico.globalnih.gov.

Table 1: Reported this compound Anomalies (μ⁸⁴Sr) in Meteoritic Components

Sample Type/ComponentMeteoriteμ⁸⁴Sr Value (relative to standard)NotesReferences
Fine-grained CAIsAllende+68 ± 43 ppmExcess attributed to p-process nucleosynthesis. dur.ac.uk
Coarse-grained CAIsAllende+679 ± 113 ppmHigher excess compared to fine-grained CAIs. dur.ac.uk
CAI ResiduesAllendeUp to +80,655Extreme positive anomaly, suggesting a strong p-nuclide excess carrier. nih.gov
Bulk CarbonaceousMurchisonDown to −4741 ± 70Large negative anomaly, potentially from other stellar components. nih.gov
Presolar SiC GrainsMurchisonDeficits (e.g., down to -90.6 ± 2.0%)Indicates depletion of ⁸⁴Sr in some presolar grain types. osti.govaps.orgiaea.orgnih.gov
Presolar SiC GrainsMurchisonBelow −500,000 ppmMarkedly low values, suggesting significant depletion. researchgate.net

Note: μ⁸⁴Sr represents the relative deviation of the ⁸⁴Sr/⁸⁶Sr ratio from a standard, often expressed in parts per million (ppm) or per mil (‰).

Constraints on Core-Collapse Supernovae Models and Gamma Process

Core-collapse supernovae (CCSNe) are considered the primary astrophysical sites for the γ-process, which synthesizes p-nuclei aanda.orgcaltech.eduepj-conferences.orgaanda.orgresearchgate.netindico.global. However, current theoretical models of CCSNe and the γ-process still face challenges in fully reproducing the observed solar system abundances of all p-nuclei, particularly lighter ones like molybdenum and ruthenium aanda.orgaanda.orgresearchgate.net. Discrepancies arise from uncertainties in stellar explosion mechanisms, parameters, and the complex nuclear reaction networks involved aanda.orgaanda.org. For example, the efficiency of the γ-process can be significantly influenced by the explosion energy and the specific conditions within the supernova ejecta aanda.org. Investigating different stellar progenitor masses and explosion prescriptions helps to refine these models and understand the conditions required for producing specific p-nuclei like ⁸⁴Sr aanda.orgaanda.org.

Modeling Astrophysical Scenarios for p-Nuclide Production

Accurate modeling of p-nuclide production requires sophisticated simulations that couple stellar evolution, supernova hydrodynamics, and detailed nuclear reaction networks. These models aim to reproduce the observed abundances of p-nuclei by exploring various astrophysical scenarios, including different stellar masses, metallicities, and explosion energies aanda.orgcaltech.eduepj-conferences.orgaanda.orgoup.com. For instance, studies explore the impact of C–O shell mergers in massive stars and the role of explosion parameters on the yields of p-nuclei aanda.orgaanda.org. The goal is to identify the specific stellar environments and evolutionary phases that can efficiently produce the full spectrum of p-nuclei, including ⁸⁴Sr, in their observed solar system proportions.

Impact of Nuclear Uncertainties on Nucleosynthesis Yields

The accuracy of astrophysical nucleosynthesis models is critically dependent on the quality of nuclear physics input data, particularly reaction rates and nuclear masses. Uncertainties in these fundamental parameters can propagate into significant uncertainties in the predicted yields of synthesized isotopes oup.comarxiv.orgarxiv.orgoup.comherts.ac.uk. For the p-process, which involves numerous nuclear reactions with unstable nuclei, these uncertainties are substantial arxiv.orgoup.com. For example, variations in the rates of key reactions or in the nuclear mass of isotopes like ⁸²Zr have been shown to affect the predicted abundance of ⁸⁴Sr by as much as a factor of two arxiv.org. Monte Carlo simulations are employed to systematically explore the impact of these nuclear uncertainties, helping to identify critical reaction rates that require more precise experimental or theoretical determination to improve nucleosynthesis predictions oup.comarxiv.orgoup.com.

Geochemical and Cosmochemical Tracer Studies

While the ⁸⁷Sr/⁸⁶Sr ratio is widely utilized in geochemistry and cosmochemistry as a tracer due to its radiogenic origin and broad variations isobarscience.commdpi.commdpi.comcopernicus.orgmuni.czucm.esumcs.pl, the isotopic signature of ⁸⁴Sr also holds significant value. As a product of the p-process, ⁸⁴Sr's abundance is directly linked to specific stellar nucleosynthetic events dur.ac.ukindico.global.

In cosmochemical studies, the isotopic composition of strontium in meteorites and presolar grains provides direct evidence for stellar nucleosynthesis and the early chemical evolution of the Solar System dur.ac.ukindico.globalrutgers.eduroyalsociety.org.nz. The observed excesses and deficits of ⁸⁴Sr in presolar grains and meteorite components serve as unique fingerprints, allowing scientists to trace the contributions of different stellar sources (e.g., supernovae) to the materials that formed our Solar System dur.ac.ukindico.globalrutgers.eduroyalsociety.org.nz. These isotopic anomalies help in understanding the mixing and processing of presolar dust in the protoplanetary disk and the origins of different meteorite reservoirs rutgers.eduresearchgate.netresearchgate.net. Although less commonly used as a primary tracer than ⁸⁷Sr/⁸⁶Sr, the unique nucleosynthetic origin of ⁸⁴Sr makes its isotopic signature a powerful tool for investigating the complex processes of stellar evolution and the chemical history of the cosmos.

Utilizing this compound in Isotopic Anomaly Research (e.g., Early Solar System)

The study of isotopic anomalies in materials from the early solar system provides critical insights into the processes that occurred during the formation of our solar system. This compound, along with other strontium isotopes, is analyzed to detect deviations from expected isotopic ratios, which can indicate the presence of presolar material or specific nucleosynthetic processes wikipedia.org. Anomalies in strontium isotope ratios, including those involving ⁸⁴Sr, can offer clues about the initial distribution of elements and isotopes in the solar nebula, the timing of planetesimal formation, and the mixing of materials from different stellar sources wikipedia.orgperiodictable.comkaeri.re.kr. Researchers examine meteorites and other primitive solar system objects for isotopic signatures that deviate from terrestrial or lunar compositions, using these variations to reconstruct the early solar system's chemical and physical history periodictable.comkaeri.re.kr.

Tracing Material Transport and Reservoir Differentiation in Meteorites

Strontium isotopes, including ⁸⁴Sr, are instrumental in tracing the movement and differentiation of materials within meteorites. By analyzing the isotopic composition of strontium in different phases or inclusions within meteorites, scientists can reconstruct the thermal and chemical history of these extraterrestrial samples periodictable.com. The presence of specific strontium isotope ratios can indicate the source reservoirs from which meteorite parent bodies accreted, the degree of melting and differentiation they experienced, and the extent of fluid-rock interactions during their formation and subsequent evolution periodictable.com. Strontium's chemical behavior, particularly its tendency to substitute for calcium in minerals, makes its isotopes valuable tracers for understanding magmatic processes and the segregation of different chemical reservoirs within meteorite parent bodies periodictable.com.

Application in Rb-Sr Isotope Geochronology (as a reference/normalization isotope)

The Rubidium-Strontium (Rb-Sr) isotope system is a widely used geochronological technique for dating rocks and minerals, relying on the radioactive decay of ⁸⁷Rb to stable ⁸⁷Sr isobarscience.com. In this method, the ratio of ⁸⁷Sr to a stable, non-radiogenic strontium isotope is crucial for calculating the age of a sample. While ⁸⁷Sr/⁸⁶Sr is the most commonly reported ratio, other stable isotopes like ⁸⁴Sr can serve as internal standards or normalization isotopes in specific analytical contexts, particularly in high-precision mass spectrometry isobarscience.comchemlin.orgontosight.ai. Using a stable isotope like ⁸⁴Sr for normalization helps correct for mass-dependent fractionation during the measurement process, thereby improving the accuracy of the ⁸⁷Sr/⁸⁶Sr ratio determination and the resulting age calculations isobarscience.comchemlin.orgontosight.ai. This application is vital for dating ancient terrestrial and extraterrestrial materials, providing a chronological framework for geological events isobarscience.comchemlin.org.

Strontium Isotope Stratigraphy and Paleoenvironmental Reconstructions

Strontium isotope stratigraphy utilizes the secular variations in the ⁸⁷Sr/⁸⁶Sr ratio of seawater over geological time to date marine sedimentary sequences and reconstruct past oceanographic conditions isobarscience.com. While the primary focus is on the ⁸⁷Sr/⁸⁶Sr ratio, the stable isotopes ⁸⁴Sr and ⁸⁶Sr are fundamental components of this system, providing the necessary denominator for the ratio calculations wikipedia.orgisobarscience.com. The incorporation of strontium into marine carbonates, such as shells and corals, mirrors the seawater isotopic composition at the time of formation isobarscience.com. By analyzing these fossiliferous materials, scientists can establish a strontium isotope curve that tracks changes in the global strontium cycle, influenced by factors like continental weathering and hydrothermal activity isobarscience.com. This curve serves as a high-resolution stratigraphic tool for dating sedimentary rocks and understanding past climates and ocean chemistry isobarscience.com.

Studies of Oil Migration and Mixing in Geological Units

Strontium isotopes can be employed to investigate the origins and migration pathways of hydrocarbons in geological formations. The strontium isotopic composition of formation waters associated with oil reservoirs can provide insights into the geochemical environment and the history of fluid migration. Variations in strontium isotopes, including the relative abundance of ⁸⁴Sr, in oil and associated fluids can help differentiate between various source rocks or reservoirs and track the mixing of different fluid masses during migration. This application is valuable in petroleum exploration and production for understanding reservoir connectivity and predicting fluid behavior within subsurface geological units.

Quantum Physics and Ultracold Atomic Systems

This compound, as a stable isotope of strontium, is also of interest in the field of quantum physics, particularly in the study of ultracold atomic systems. Strontium atoms, in general, are used in precision measurements, such as optical atomic clocks, due to their unique electronic structures that allow for highly stable and accurate frequency standards. While Strontium-88 is more commonly used in many atomic clock experiments due to its higher natural abundance and specific nuclear properties, stable isotopes like ⁸⁴Sr can also be employed for fundamental physics research.

In ultracold atomic systems, researchers create Bose-Einstein condensates (BECs) or degenerate Fermi gases from atomic species. The properties of these ultracold gases, such as their coherence times, interaction strengths, and quantum phase transitions, can be influenced by the specific isotope used. This compound, with its distinct nuclear spin and mass compared to other strontium isotopes, could potentially offer unique advantages or probe different quantum phenomena in these systems. For instance, studies involving sympathetic cooling or the creation of specific quantum states might utilize different isotopes to achieve desired experimental outcomes. Research into ultracold strontium atoms continues to explore their potential for quantum simulation, precision metrology, and fundamental tests of quantum mechanics.

Metrology and Analytical Standardization

Calibration of Mass Spectrometers for Absolute Isotopic Abundance Ratios

The accurate determination of isotopic abundance ratios is foundational to many scientific disciplines. This compound plays a crucial role as a component in certified reference materials used for calibrating mass spectrometers, ensuring the reliability and comparability of isotopic measurements across different laboratories and instruments. The National Institute of Standards and Technology (NIST) provides Standard Reference Material (SRM) 987, Strontium Carbonate, which is certified for its absolute strontium isotopic abundance ratios nist.gov. This standard is essential for calibrating mass spectrometers, particularly for thermal ionization mass spectrometry (TIMS) and multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) nist.govnist.gov.

The calibration process involves using samples with known isotopic compositions to establish a baseline and correct for instrumental mass discrimination. The absolute isotopic abundance ratios determined for strontium, including those involving ⁸⁴Sr, are critical for establishing international standards and ensuring traceability nist.govciaaw.org. For instance, the absolute ratios determined for NIST SRM 987 have been used to establish fundamental values for strontium's atomic weight nist.govnist.govnih.gov.

Table 1: Absolute Isotopic Abundance Ratios of Strontium (Based on NIST SRM 987)

Isotope RatioCertified Value (± Uncertainty)Source
⁸⁸Sr/⁸⁶Sr8.3786 ± 0.0033 nist.govnist.gov
⁸⁷Sr/⁸⁶Sr0.71034 ± 0.00026 nist.govnist.gov
⁸⁴Sr/⁸⁶Sr0.05655 ± 0.00014 nist.govnist.gov

These precisely determined ratios are vital for applications ranging from geological dating to environmental tracing, where accurate quantification of specific isotopes is paramount.

Ensuring Analytical Accuracy and Precision in Isotopic Measurements

Achieving high accuracy and precision in strontium isotope analysis is challenging due to factors such as instrumental mass discrimination, isobaric interferences (e.g., from Krypton or Barium), and potential matrix effects nih.govusra.edu. This compound, being the least abundant stable isotope, is particularly susceptible to these analytical challenges chemlin.orgnih.gov. To ensure accurate measurements, sophisticated analytical techniques and rigorous sample preparation protocols are employed.

Multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) and thermal ionization mass spectrometry (TIMS) are the primary techniques used for high-precision strontium isotope analysis jst.go.jpuni-goettingen.de. Advanced methods, such as using double-spike techniques or employing collision-reaction cells in MS/MS instruments, are utilized to resolve isobaric interferences and correct for mass-dependent fractionation jst.go.jpthermofisher.com. For example, the use of SF₆ gas in an MS/MS system can separate ⁸⁷Rb⁺ from ⁸⁷Sr⁺, a common interference thermofisher.com. Furthermore, the development of new analytical protocols and the re-certification of isotope reference materials, such as the re-certification of a ⁸⁴Sr isotope reference material by NIST, are ongoing efforts to enhance accuracy and traceability researchgate.net. Modern dynamic measurement routines in TIMS have demonstrated improved precision and accuracy compared to traditional static methods uni-goettingen.de. Precision levels of ±0.02‰ or better for isotope ratios are achievable with these advanced techniques jst.go.jp.

Isotope Separation and Fractionation Research

The study of isotope effects and the development of efficient isotope separation techniques are critical for producing enriched isotopes for research and for understanding natural fractionation processes. Strontium isotopes, including ⁸⁴Sr, are subjects of investigation in this domain.

Investigation of Strontium Isotope Effects in Liquid Chromatography

Liquid chromatography, particularly using crown ether resins, has emerged as a significant method for investigating and achieving the separation of strontium isotopes. Research has shown that crown ether resins, such as benzo-15-crown-5 (B77314) ether, can induce measurable strontium isotope fractionation during chromatographic separation tandfonline.comtandfonline.comcapes.gov.br. These studies have observed mass-dependent enrichment of heavier strontium isotopes in the eluent, with isotope effects on the order of 10⁻⁴ tandfonline.comtandfonline.com. For the ⁸⁴Sr/⁸⁸Sr pair, single-stage separation coefficients (ε) have been reported as high as 5.5 × 10⁻⁴ using specific elution conditions capes.gov.br. These findings highlight the potential of chromatographic techniques for both studying the fundamental physics of isotope fractionation and for practical isotope enrichment.

Table 2: Strontium Isotope Separation Coefficients in Liquid Chromatography

Resin TypeEluentTemperature (°C)Isotope PairSeparation Coefficient (ε)Reference
Benzo-15-crown-5Hydrochloric35⁸⁴Sr/⁸⁸Sr5.5 × 10⁻⁴ capes.gov.br
Benzo-15-crown-5NitricNot specifiedNot specifiedOn the order of 10⁻⁴ tandfonline.comtandfonline.com

Molecular Orbital Calculations in Isotope Fractionation Studies

Molecular orbital (MO) calculations and quantum mechanical simulations play a vital role in understanding the mechanisms behind observed strontium isotope fractionation tandfonline.comtandfonline.comtandfonline.comresearchgate.net. These theoretical approaches help to elucidate the contributions of molecular vibrations to isotope effects, particularly in chemical exchange reactions and chromatographic separations tandfonline.comtandfonline.comtandfonline.com. By calculating reduced partition function ratios (RPFR) and analyzing vibrational frequencies, researchers can predict or support experimental findings on isotope separation factors tandfonline.com. For instance, MO calculations have qualitatively supported experimental results in liquid chromatography studies, indicating that vibrational effects are a primary driver of mass-dependent strontium isotope fractionation tandfonline.comtandfonline.comresearchgate.net. Density Functional Theory (DFT) modeling has also been employed to estimate equilibrium isotopic fractionation in strontium-bearing compounds researchgate.net.

Mass-Dependent Strontium Isotope Fractionation

Strontium isotopes exhibit mass-dependent fractionation, meaning that the degree of fractionation between different isotopes is primarily a function of their mass difference soton.ac.ukresearchgate.netmdpi.com. This phenomenon arises from subtle differences in the physical and chemical properties of isotopes, such as vibrational frequencies in molecules, which are directly related to their mass soton.ac.ukresearchgate.net. While the magnitude of strontium isotope fractionation is generally smaller compared to lighter elements like carbon or nitrogen, it is significant enough to be utilized in various scientific applications soton.ac.ukresearchgate.net.

In analytical chemistry, mass-dependent fractionation is a key factor that must be accounted for during mass spectrometry. Techniques like normalizing to a fixed ⁸⁶Sr/⁸⁸Sr ratio are used to correct for instrumental mass bias and natural mass-dependent fractionation when determining the radiogenic ⁸⁷Sr/⁸⁶Sr ratio, thereby isolating the radiogenic component soton.ac.ukmdpi.com. Research has also explored the use of stable strontium isotopes, such as the δ⁸⁸Sr/⁸⁶Sr ratio, as tracers, noting that these ratios vary in a mass-dependent manner across trophic levels in biological systems, offering insights into paleodietary studies researchgate.net. While mass-dependent fractionation is well-established, some studies also investigate potential mass-independent effects, which may be attributed to nuclear field shifts in specific chemical reactions tandfonline.com.

Table 3: Natural Abundance and Key Properties of Stable Strontium Isotopes

IsotopeNatural Abundance (%)Atomic Mass (Da)Neutron Number (N)Spin
⁸⁴Sr0.5683.913425460
⁸⁶Sr9.8685.909261480
⁸⁷Sr7.0086.908878499/2+
⁸⁸Sr82.5887.905613500

Note: ⁸⁷Sr is produced by the radioactive decay of ⁸⁷Rb.

Advanced Analytical Methodologies for Strontium 84

Mass Spectrometric Techniques

Mass spectrometry is the cornerstone of strontium isotope analysis, providing the necessary sensitivity and resolution to distinguish between the different isotopes of strontium. Several types of mass spectrometers are employed, each with its own set of advantages and limitations.

Thermal Ionization Mass Spectrometry (TIMS)

Thermal Ionization Mass Spectrometry (TIMS) is a traditional yet powerful technique for high-precision isotope ratio measurements. researchgate.net In TIMS, a purified sample is deposited onto a metal filament, which is then heated to a high temperature, causing the sample to ionize. The resulting ions are then accelerated into a magnetic field, which separates them based on their mass-to-charge ratio.

Key Features of TIMS for ⁸⁴Sr Analysis:

High Precision: TIMS is renowned for its ability to produce highly precise and accurate isotope ratio data, which is crucial for detecting subtle isotopic variations. researchgate.net

Sensitivity: The technique offers high sensitivity for elements that ionize efficiently through thermal emission, such as strontium. researchgate.net

Low Background Noise: TIMS typically produces limited molecular backgrounds and multiply charged ions, leading to cleaner spectra. researchgate.net

Research Findings: Recent studies have focused on refining TIMS methodologies to improve the accuracy of ⁸⁴Sr/⁸⁶Sr measurements. For instance, a new 3-line multidynamic TIMS method has been developed to evaluate and correct for isotopic fractionation drift that can occur during analysis. researchgate.net This drift can significantly bias the ⁸⁴Sr/⁸⁶Sr ratio. researchgate.net By correcting for this effect, researchers have been able to resolve discrepancies between static and multidynamic measurement results, leading to more accurate determinations of terrestrial ⁸⁴Sr values. researchgate.net A multidynamic acquisition scheme has been shown to improve the uncertainty for ⁸⁴Sr/⁸⁶Sr ratios by a factor of two compared to static collection mode. rsc.org

Parameter Value Reference
Achievable Uncertainty (⁸⁴Sr/⁸⁶Sr)19 ppm (2 s.d.) rsc.org

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS/MC-ICP-SFMS)

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a more modern technique that has become a staple for isotopic analysis. In this method, the sample is introduced as a liquid or aerosol into a high-temperature argon plasma, which efficiently ionizes the sample. The ions are then passed into a mass spectrometer equipped with multiple detectors (collectors) that simultaneously measure the different isotope beams. MC-ICP-SFMS (Sector Field Mass Spectrometry) is a high-resolution version of this technique.

Key Features of MC-ICP-MS for ⁸⁴Sr Analysis:

High Sample Throughput: MC-ICP-MS generally allows for faster sample analysis compared to TIMS. boku.ac.at

Versatility: It can be coupled with various sample introduction systems, including laser ablation for direct solid sample analysis. acs.orgnih.gov

Interference Correction: The technique allows for the simultaneous measurement of interfering species, which can then be mathematically corrected. For example, krypton (⁸³Kr, ⁸²Kr) and rubidium (⁸⁵Rb) interferences on strontium isotopes can be monitored and corrected for. rsc.org

Research Findings: MC-ICP-MS has been successfully applied to determine ⁸⁴Sr/⁸⁶Sr ratios in a variety of materials, including cheese, to establish geographical origins. rsc.org The precision for ⁸⁴Sr/⁸⁶Sr ratios using this method can reach levels of 0.002–0.01%. rsc.org However, spectral interferences from argide species can cause bias effects, necessitating careful computational correction procedures. rsc.org The use of a desolvating membrane nebulizer for sample introduction can enhance sensitivity, allowing for precise measurements of small sample volumes with low strontium concentrations. boku.ac.at

Laser Ablation Multi-Collector Inductively Coupled Plasma Mass Spectrometry (LA-MC-ICP-MS)

Laser Ablation Multi-Collector Inductively Coupled Plasma Mass Spectrometry (LA-MC-ICP-MS) is a powerful in-situ analytical technique that allows for the direct isotopic analysis of solid samples with high spatial resolution. A focused laser beam is used to ablate a small amount of material from the sample surface, and the resulting aerosol is transported into the MC-ICP-MS for analysis.

Key Features of LA-MC-ICP-MS for ⁸⁴Sr Analysis:

High Spatial Resolution: This technique enables the analysis of isotopic variations within individual mineral grains or other sample features. nerc.ac.uk

Minimally Invasive: It requires minimal sample preparation and is considered quasi-nondestructive. nih.gov

Rapid Analysis: LA-MC-ICP-MS offers faster analysis times compared to traditional dissolution-based methods. nerc.ac.uk

Research Findings: While LA-MC-ICP-MS has great potential, it faces challenges related to instrumental mass discrimination, laser-induced isotopic and elemental fractionations, and molecular interferences. nih.gov Isobaric interferences from krypton, rubidium, calcium dimers/argides, and doubly charged rare earth elements (REE) can affect the accuracy of ⁸⁴Sr/⁸⁶Sr measurements. nih.gov For example, the presence of Ca dimers and argides can significantly modify the ⁸⁴Sr/⁸⁶Sr ratio. nih.gov Recent advancements, such as the use of 10¹³ Ω amplifiers, have improved the precision of in-situ Sr isotope analysis, even for small sample volumes. ifremer.fr

Interfering Species Effect on ⁸⁴Sr/⁸⁶Sr Ratio Reference
Ca Dimer/ArgidesCan increase the ratio from 0.0565 to 0.0575 nih.gov
Doubly Charged Erbium (¹⁶⁸Er²⁺)Can lead to artificially high ratios nih.gov
Doubly Charged Ytterbium (Yb²⁺)Can cause the ratio to decrease nih.gov

Sample Preparation and Matrix Separation Protocols

To obtain accurate and precise strontium isotope data, especially with TIMS and solution-based MC-ICP-MS, it is essential to separate strontium from the sample matrix and interfering elements. This is typically achieved through various chromatographic techniques.

Extraction Chromatography for Strontium Isolation

Extraction chromatography is a widely used method for the selective separation and preconcentration of strontium from various sample matrices. This technique utilizes a stationary phase, often a resin impregnated with a strontium-selective extractant, to retain strontium while allowing other elements to pass through.

Key Materials and Methods:

Sr-Spec™ Resin: A common material for this purpose is Eichrom's Sr-Spec™ resin, which consists of a crown ether (4,4'(5')-bis(tert-butylcyclohexano)-18-crown-6) dissolved in 1-octanol (B28484) and coated on an inert polymeric support. eichrom.com This resin selectively binds strontium from nitric acid solutions. iaea.org

Procedure: The sample is typically loaded onto the column in a nitric acid solution. The column is then rinsed to remove matrix components, and finally, strontium is eluted using a dilute acid or water. eichrom.com

Research Findings: Studies have shown that extraction chromatography using Sr-Spec™ resin is highly effective for isolating strontium from complex and calcium-rich matrices like bone, soil, and dental tissues. researchgate.net The method provides a purified strontium fraction with quantitative recovery. researchgate.net The performance of the separation can be influenced by the presence of large amounts of other elements, such as calcium and sodium. researchgate.net In some cases, a combination of different resins, such as an anion exchange resin followed by Sr-Spec™ resin, may be necessary to achieve optimal separation. researchgate.net

Dissolution and Chromatographic Purification for Isotopic Analysis

The initial step in preparing a sample for isotopic analysis is its complete dissolution. The choice of dissolution method depends on the sample type. Following dissolution, chromatographic purification is performed to isolate strontium.

Dissolution Procedures:

Carbonates: Carbonate samples are typically dissolved in hydrochloric acid (HCl). rsc.org

Silicates: Silicate rocks are often digested using a mixture of hydrofluoric acid (HF) and nitric acid (HNO₃). jgeosci.org

Organic Materials: Samples like teeth or plant material may require initial cleaning with hydrogen peroxide (H₂O₂) followed by dissolution in nitric acid. protocols.io

Chromatographic Purification: Following dissolution, the sample solution is passed through one or more chromatography columns to separate strontium from other elements.

Cation Exchange Resins: Bio-Rad AG50W-X8 is a cation exchange resin used for the initial separation of strontium and rare earth elements from the bulk matrix. jgeosci.org

Strontium-Specific Resins: As mentioned previously, Sr-Spec™ resin is then often used for the final purification of the strontium fraction. rsc.orgcopernicus.org

Research Findings: A variety of detailed protocols have been developed for different sample types. For instance, a protocol for human dental enamel involves leaching with hydrogen peroxide, dissolution in nitric acid, and subsequent chromatographic separation. protocols.io An enriched ⁸⁴Sr spike can be added prior to dissolution to allow for the determination of both the strontium concentration and isotopic composition from the same sample. protocols.io Automated chromatographic systems have also been developed to increase sample throughput, allowing for the processing of up to 32 samples per day on a single column. icpms.com

Step-Leaching Techniques for Meteoritic Component Analysis

Step-leaching experiments are a critical technique for analyzing the isotopic composition of different components within meteorites. This method involves the sequential use of acids of increasing strength to dissolve various mineral phases, allowing for the separate analysis of their strontium (Sr) isotopic signatures. This is particularly important for understanding the origins of isotopic anomalies and the distribution of presolar grains.

In studies of the Allende and Tagish Lake meteorites, a sequential acid leaching technique was employed to separate different components. usra.edu The process involved steps such as leaching with 0.5 M HNO3 at ambient temperature, followed by treatment with stronger acids like HNO3 + HF at elevated temperatures. usra.edu This allows for the isolation of Sr from different carriers within the meteorite. For instance, in the Allende meteorite, this technique revealed that certain acid-resistant residues, making up a small fraction of the total Sr, contained extreme positive anomalies in Strontium-84 (⁸⁴Sr). wgtn.ac.nz

The analysis of leachates from the Allende meteorite showed that carriers of isotopically anomalous ⁸⁴Sr are present in multiple phases with varying resistance to acid. usra.edu In some cases, the initial leaching steps, which dissolve the more soluble phases, release Sr with isotopic compositions similar to bulk analyses of fine-grained and coarse-grained CAIs (Calcium-Aluminum-rich Inclusions). wgtn.ac.nz In contrast, the final leach and residue digest can show ⁸⁴Sr anomalies at the per mil to percent level. wgtn.ac.nz These findings suggest the presence of a presolar carrier enriched in the p-nuclide ⁸⁴Sr. wgtn.ac.nz

Leaching experiments on the Orgueil CI meteorite have also provided insights into the distribution of strontium isotopes. These experiments revealed a highly mobile, water-soluble Sr reservoir characterized by very radiogenic ⁸⁷Sr/⁸⁶Sr ratios. ias.ac.in The initial water leaches extracted a significant portion of the Sr and Rubidium (Rb) from the meteorite. ias.ac.in Subsequent leaches with HCl continued to dissolve remaining carbonates and extract Sr from phyllosilicates and other matrix minerals. ias.ac.in

The contrasting ⁸⁴Sr values observed in the acid leachates of the Allende and Tagish Lake meteorites highlight that the main carriers of isotopically anomalous Sr can differ between meteorite types. usra.edu In Allende, CAIs are the primary carriers, whereas in Tagish Lake, it is suggested to be presolar grains. usra.edu

Table 1: Step-Leaching Procedure for Meteorite Analysis usra.edu

StepLeaching AgentTemperatureDuration
10.5 M HNO₃Ambient---
2---------
3---------
4HNO₃ + HF120°C15 hours
5HNO₃ + HF120°C15 hours
6HNO₃ + HF120°C15 hours

Note: The table is based on a described procedure; some steps were not detailed in the source.

Data Processing and Interference Correction Strategies

Accurate determination of this compound (⁸⁴Sr) and other strontium isotope ratios using mass spectrometry requires rigorous data processing and correction for various interferences.

During mass spectrometric analysis, instrumental mass discrimination or fractionation occurs, where lighter isotopes are transmitted more efficiently than heavier isotopes. To correct for this, an internal normalization method is commonly used. nih.govgeochemicalperspectivesletters.org This typically involves normalizing the measured isotope ratios to a stable isotope ratio that is assumed to be constant in nature, such as the ⁸⁶Sr/⁸⁸Sr ratio, which is accepted as 0.1194. usra.edunih.govusra.edu The exponential law is frequently applied for this correction. nih.govcug.edu.cn

However, studies have shown that the ⁸⁸Sr/⁸⁶Sr ratio can exhibit natural variations due to mass-dependent fractionation. nih.gov This has led to the development of alternative methods. Double-spike techniques, for instance, allow for the determination of all isotope ratios without relying on internal or external normalization, providing true relative isotopic compositions. geochemicalperspectivesletters.orgusra.edu These methods can resolve fractionation in isotope pairs like ⁸⁶Sr/⁸⁸Sr. usra.edu An ⁸⁴Sr-⁸⁶Sr double spike is one such example used in these analyses. usra.edu

Isobaric and molecular interferences are significant challenges in the accurate measurement of strontium isotopes.

Krypton (Kr): Krypton, often present as an impurity in the argon gas used for inductively coupled plasma (ICP) sources, creates isobaric interferences with ⁸⁴Sr (from ⁸⁴Kr) and ⁸⁶Sr (from ⁸⁶Kr). nih.govdss.go.th This is a major interference that requires correction. nih.govucl.ac.uk Correction can be achieved by monitoring a krypton isotope free of interference, such as ⁸³Kr or ⁸²Kr, and then subtracting the calculated contributions of ⁸⁴Kr and ⁸⁶Kr. nih.govdss.go.th In some cases, background subtraction can effectively correct for Kr interference, especially when the background signals are low. ucl.ac.uk However, using this correction method means the ⁸⁴Sr/⁸⁶Sr ratio cannot be used as an independent check for the accuracy of other interference corrections. nih.gov

Rubidium (Rb): Rubidium-87 (⁸⁷Rb) is a well-known isobaric interference on ⁸⁷Sr. nih.govacs.org This interference can be mathematically corrected by monitoring the ⁸⁵Rb isotope and using the known natural isotopic abundance of Rb. acs.org However, this correction can introduce significant bias in samples with high Rb/Sr ratios. acs.org Chemical separation of Rb from Sr using techniques like cation-exchange chromatography is often performed before analysis to minimize this interference. iaea.org

Calcium-dimers and Argides: In matrices with high calcium-to-strontium ratios, such as carbonates, molecular ions like calcium-dimers (Ca₂) and calcium-argides (CaAr) can form in the plasma and interfere with strontium isotopes. nih.govhereon.de For example, ⁴⁴Ca⁴⁰Ar⁺ can interfere with ⁸⁴Sr. dss.go.th These interferences can significantly alter the measured ⁸⁴Sr/⁸⁶Sr ratio. nih.gov Correction for these interferences can be achieved by monitoring a peak on a different mass, such as the ⁴²Ca⁴⁰Ar/⁴²Ca⁴⁰Ca peak on mass 82, and then stripping the calculated interference from the affected strontium masses. nih.gov

Other Interferences: Doubly charged rare earth elements (REEs), such as erbium (Er²⁺) and ytterbium (Yb²⁺), can also cause isobaric interferences on strontium isotopes. nih.govcas.cn For instance, ¹⁶⁸Er²⁺ can interfere with ⁸⁴Sr. nih.gov

Table 2: Common Isobaric and Molecular Interferences for Strontium Isotopes nih.govdss.go.thcas.cn

Strontium IsotopeInterfering Species
⁸⁴Sr⁸⁴Kr⁺, ⁴⁴Ca⁴⁰Ar⁺, ¹⁶⁸Er²⁺
⁸⁶Sr⁸⁶Kr⁺, ⁴⁶Ca⁴⁰Ar⁺, ⁴⁸Ca³⁸Ar⁺, ¹⁷²Yb²⁺
⁸⁷Sr⁸⁷Rb⁺, ¹⁷⁴Yb²⁺
⁸⁸Sr⁴⁸Ca⁴⁰Ar⁺, ¹⁷⁶Yb²⁺, ¹⁷⁶Lu²⁺, ¹⁷⁶Hf²⁺

The standard-sample bracketing (SSB) method is a widely used technique to correct for instrumental drift and to ensure the accuracy of isotope ratio measurements. dss.go.thens-lyon.fr This method involves analyzing a standard reference material with a well-characterized isotopic composition before and after the unknown sample. dss.go.thdiva-portal.org The measurements of the standard are then used to correct the data from the sample. dss.go.th

This technique can be combined with internal normalization. researchgate.netrsc.org For example, a modified method of standard-sample bracketing with internal normalization for mass bias correction can be employed using natural Zirconium (Zr) added to both the sample and a bracketing standard solution like NIST SRM 987. rsc.orgresearchgate.net In this approach, each ⁱSr/⁸⁶Sr ratio (including ⁸⁴Sr/⁸⁶Sr) is used to calibrate an individual ⁹¹Zr/⁹⁰Zr ratio, which is then used to correct the corresponding strontium isotope ratios in the sample. rsc.org The sample-standard bracketing method has been successfully used in the analysis of various materials, including geological and biological samples. ens-lyon.fr

High-Precision Spectroscopic Techniques

Two-photon photoassociation spectroscopy (PAS) is a high-precision spectroscopic technique that has been instrumental in advancing the study of ultracold atoms, including this compound (⁸⁴Sr). icfo.eulanl.gov This method allows for the precise determination of the s-wave scattering lengths for all strontium isotopes. lanl.govicfo.eu The scattering length is a crucial parameter that describes the strength of interactions between atoms at low temperatures. rice.edu

Optical Spectroscopy for Isotope Shift Measurements

Optical spectroscopy serves as a powerful high-resolution method for investigating the subtle differences in the atomic energy levels of isotopes, known as isotope shifts. These shifts in atomic transition frequencies between different isotopes of the same element, such as this compound and its counterparts, provide crucial information about the nuclear charge distribution and have been instrumental in benchmarking atomic structure calculations. aps.orgresearchgate.netnist.gov The technique typically involves laser-cooling and trapping of strontium atoms to minimize Doppler broadening and other systematic effects, allowing for highly precise frequency measurements. aps.org

The methodology for isotope-shift spectroscopy on strontium isotopes often utilizes narrow optical transitions. aps.orgarxiv.org For instance, the intercombination line (¹S₀ → ³P₁) at 689 nm and the even narrower clock transition (¹S₀ → ³P₀) at 698 nm are frequently employed. aps.orgresearchgate.net In these experiments, atoms are first laser-cooled to microkelvin temperatures and confined in an optical dipole trap. aps.org Subsequently, a highly stabilized spectroscopy laser is directed at the trapped atoms. As the laser's frequency is scanned across the atomic resonance, the absorption of light or the subsequent fluorescence is monitored to determine the precise transition frequency. aps.org By performing this measurement for different isotopes (⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, and ⁸⁸Sr) under identical conditions, the frequency shifts between them can be determined with high accuracy. aps.orgnist.gov

Research findings have provided precise measurements of these isotope shifts for this compound relative to the most abundant isotope, Strontium-88. These measurements are not only a benchmark for atomic theory but also serve as a tool to search for physics beyond the Standard Model by analyzing for nonlinearities in King plots. aps.orgresearchgate.net A King plot analysis compares the isotope shifts of two different atomic transitions; any deviation from linearity could indicate new physics. researchgate.net The first reported measurements of the ¹S₀ → ³P₀ isotope shift for ⁸⁸Sr-¹⁴Sr were a significant contribution to this field. nist.govarxiv.org

Recent studies have also measured the absolute frequency of the 5s5p ³P₀ → 5s6d ³D₁ transition at 394 nm for all stable strontium isotopes, further expanding the body of high-precision data available for this compound. aps.org

Table 1: Measured Isotope Frequency Shifts for this compound relative to Strontium-88 This interactive table provides a summary of experimentally determined isotope frequency shifts for specific atomic transitions in this compound.

TransitionWavelength (nm)Isotope PairMeasured Frequency Shift (MHz)
¹S₀ → ³P₁689⁸⁸Sr - ⁸⁴Sr338.749(30)
¹S₀ → ³P₀698⁸⁸Sr - ⁸⁴Sr322.06(18)
5s5p ³P₀ → 5s6d ³D₁394⁸⁸Sr - ⁸⁴Sr91.052(35)

High-Resolution Gamma-Ray Arrays

High-resolution gamma-ray arrays are sophisticated detector systems used in nuclear physics to study the structure of atomic nuclei. These arrays, composed of multiple high-purity germanium (HPGe) detectors, are designed to detect gamma rays emitted from excited nuclear states with excellent energy resolution and efficiency. clu-in.orgiaea.org For the study of this compound, these arrays are employed in in-beam gamma-ray spectroscopy experiments to build a detailed picture of its nuclear level scheme, including the energies, spins, and parities of its excited states. osti.govresearchgate.net

The methodology involves populating the high-spin states of the ⁸⁴Sr nucleus through nuclear reactions. osti.gov Common reactions include fusion-evaporation, such as bombarding a ⁷⁶Ge target with a ¹²C beam or a ⁷⁰Zn target with an ¹⁸O beam. osti.govresearchgate.net As the newly formed, highly excited ⁸⁴Sr nucleus de-excites, it emits a cascade of gamma rays. These gamma rays are detected in coincidence by the detectors in the array. researchgate.net The use of arrays like the TRIUMF-ISAC Gamma-Ray Escape Suppressed Spectrometer (TIGRESS) or other configurations of anticompton HPGe detectors allows for the simultaneous measurement of the energy of the gamma rays and the angular correlations between them. researchgate.netsfu.ca This information is crucial for assigning spins and parities to the nuclear levels and for determining the multipolarity of the transitions. osti.gov Furthermore, techniques such as the recoil distance Doppler shift method can be used in conjunction with these arrays to measure the lifetimes of the excited states. osti.gov

Research utilizing high-resolution gamma-ray arrays has significantly advanced the understanding of the nuclear structure of this compound. osti.gov Studies have successfully identified multiple rotational bands within the nucleus, including positive and negative parity bands. osti.gov For example, the ground state band and a quasi-gamma band have been characterized. osti.gov The experimental data on the energies of these bands and the E2 transition strengths have been compared with theoretical models like the proton-neutron interacting boson model to test nuclear theories. osti.gov These experiments have also led to the discovery of specific long-lived states, such as an 8⁺ state, which provides insight into the underlying single-particle configurations within the nucleus. osti.gov

Table 2: Observed Gamma-Ray Transitions in this compound This interactive table lists a selection of gamma-ray transition energies observed from excited states in this compound.

Initial State (Spin/Parity)Final State (Spin/Parity)Gamma-Ray Energy (keV)
2⁺0⁺792.9
4⁺2⁺988.5
6⁺4⁺1146.1
8⁺6⁺1205.1
(3⁺)2⁺899.4
(5⁺)4⁺1083.2
5⁻4⁺1541.3
7⁻6⁺1481.3

Data represents a subset of known transitions and is compiled from nuclear spectroscopy studies. osti.gov

Theoretical Modeling and Computational Approaches Involving Strontium 84

Nuclear Theory Applications

Nuclear theory provides the framework for understanding the structure and behavior of atomic nuclei, including Sr-84. Models are employed to predict and interpret nuclear properties, reaction cross-sections, and level densities, which are crucial for astrophysical simulations and fundamental nuclear physics.

Models for Nuclear Level Densities and Reaction Cross Sections

The accurate calculation of nuclear level densities (NLD) and reaction cross-sections is fundamental for modeling nucleosynthesis processes. These quantities are influenced by the distribution of nuclear states as a function of excitation energy, angular momentum, and parity. Statistical models, such as the Hauser-Feshbach model, are widely used for these calculations, often incorporating inputs from nuclear level density and gamma-ray strength functions. Codes like TALYS, ALICE/ASH, CEM 95, and PCROSS are employed for these simulations. arxiv.orgindico.globaltandfonline.comepj-conferences.org

Neutron capture cross-sections for Sr-84 are important inputs for astrophysical models. For instance, the (n,γ) cross-section for Sr-84 at 30 keV has been experimentally determined to be 300 ± 17 mb (total), with a partial cross-section to the isomer in Sr-85 being 190 ± 10 mb. herts.ac.uk Data from libraries like JENDL-4.0 also provide neutron capture cross-sections for Sr-84 at various energy distributions, including a value of 827.7 mb at 300K. tandfonline.comjaea.go.jp

Proton capture cross-sections of Sr isotopes, including Sr-84, are also significant for understanding the p-process, a nucleosynthesis pathway responsible for producing proton-rich isotopes. herts.ac.uk Theoretical calculations of reaction cross-sections for Sr isotopes, using pre-equilibrium and equilibrium nuclear reaction models, have been performed and compared with experimental data. epj-conferences.org

Calculations of Nuclear Structure Parameters (e.g., Quadrupole Deformation)

Nuclear structure calculations aim to describe the intrinsic properties of nuclei, such as their shapes and energy levels. The quadrupole deformation parameter (β₂), which quantifies the deviation of a nucleus from sphericity, is a key parameter in these studies. For Sr-84, research has investigated deformation systematics across strontium isotopes. gdckathua.inarxiv.orgosti.gov

Studies focusing on high-spin states in Sr-84 have identified a regular band structure above the 12⁺ state, indicating a deformation parameter of β = 0.21 ± 0.04. osti.gov Theoretical frameworks like the HB-framework, employing pairing-plus-quadrupole-quadrupole-plus-hexadecapole (PQH) interactions, have been used to calculate nuclear structure quantities, including the quadrupole deformation parameter (β₂), for neutron-deficient Sr isotopes. gdckathua.in Other models, such as large-scale shell-model calculations, help discuss the evolution of collectivity and shape coexistence in strontium isotopes, highlighting the role of single-particle excitations. osti.gov The influence of hexadecapole deformation (β₄) on nuclear structure has also been explored. researchgate.net Theoretical approaches like the mapped interacting boson model are also utilized to study nuclear structure by simulating nuclear surface deformation. arxiv.org

Astrophysical Modeling

Strontium-84 plays a role in astrophysical models, particularly in understanding stellar nucleosynthesis and the evolution of isotopic compositions in the early solar system.

Simulations of Stellar Nucleosynthesis Processes (e.g., p-process in Supernovae)

This compound is recognized as a p-process only nuclide, meaning it is primarily synthesized through the p-process, a pathway involving photodisintegration and proton capture reactions in extreme stellar environments like supernovae. usra.edupnas.org The p-process is crucial for creating neutron-deficient stable isotopes heavier than iron. pnas.orgindico.global Current models of core-collapse supernovae are being refined to better reproduce the observed solar abundances of p-nuclei, including Sr-84. indico.globalindico.global

Evidence from presolar grains found in meteorites provides direct links between Sr-84 enrichments and nucleosynthesis in core-collapse supernovae. These grains, remnants of dying stars, exhibit isotopic compositions that record the processes in their parent stars. indico.globalcaltech.eduroyalsociety.org.nz The observed enrichments of Sr-84 in these grains offer compelling evidence for the production of p-process isotopes in supernovae. indico.global

Modeling Isotopic Evolution in the Early Solar System

Strontium isotopes, including Sr-84, are valuable tracers for understanding the origins of solar system materials and the timing of accretion processes. usra.eduuni-goettingen.dedur.ac.uk Studies of Sr-84 anomalies, often expressed as μ⁸⁴Sr, in meteorites and planetary samples reveal insights into the early solar system's isotopic heterogeneity. uni-goettingen.dedur.ac.uknih.govresearchgate.netgoldschmidt.info

A notable observation is the homogeneity of Sr-84 within the inner solar system, encompassing non-carbonaceous (NC) meteorites, Mars, Earth, and the Moon. This homogeneity contrasts with the isotopic variations observed for other elements and suggests that primordial mixing of isotopically distinct dust reservoirs, rather than solely secondary processing of presolar dust, may have been the dominant factor in establishing this homogeneity. uni-goettingen.degoldschmidt.info

The presence of presolar grains containing Sr-84 within meteorites indicates that these materials formed prior to the solar system and survived its formation. caltech.eduroyalsociety.org.nz The isotopic anomalies observed in Calcium-Aluminum-rich Inclusions (CAIs), the oldest dated solids in the solar system, are also being investigated, with some research pointing to a presolar carrier enriched in the p-nuclide 84Sr as a potential source of these anomalies. dur.ac.uknih.gov Models of protoplanetary disk evolution incorporate the admixing of pristine outer solar system material to understand these observed isotopic patterns. nih.gov

Atomic and Quantum Theory

This compound also features in studies related to atomic and quantum theory, particularly concerning its behavior in ultracold atomic gases and fundamental quantum mechanical principles.

The achievement of Bose-Einstein Condensation (BEC) with Sr-84 has been a significant experimental milestone. This isotope possesses favorable collisional properties for efficient evaporative cooling to quantum degeneracy, despite its low natural abundance. lanl.govrice.eduultracold.at Techniques such as two-photon photoassociation spectroscopy (PAS) have been crucial for accurately determining the scattering lengths of Sr isotopes, which are essential for controlling atom-atom interactions in BEC experiments. lanl.govrice.edu

In a broader context, quantum mechanics provides the fundamental framework for understanding atomic structure and the behavior of subatomic particles. egyankosh.ac.inusp.br Relativistic atomic structure calculations are employed to study electron dynamics within atoms and ions, mdpi.com and perturbation theory can be used to calculate corrections to atomic spectra arising from nuclear structure effects. sciencepublishinggroup.com

This compound Data Table

PropertyValueSource(s)
IsotopeThis compound (Sr-84) chemlin.org
Atomic Number (Z)38 chemlin.org
Mass Number (A)84 chemlin.org
Natural Abundance0.56% usra.edulanl.govchemlin.org
Isotopic Mass83.913419(8) u chemlin.org
Quadrupole Deformation (β)~0.21 ± 0.04 (for high spin states) osti.gov
(n,γ) Cross Section at 30 keV300 ± 17 mb (total) herts.ac.uk
(n,γ) Cross Section at 300K827.7 mb jaea.go.jp

Theoretical Studies on Isotope Shifts and Atomic Mass Precision

Isotope shifts—the differences in atomic transition frequencies between isotopes of the same element—provide sensitive probes of nuclear structure and mass. Theoretical models are crucial for interpreting these shifts, distinguishing between mass shifts (dependent on nuclear mass) and field shifts (dependent on nuclear charge distribution). Precise atomic mass measurements are foundational for these theoretical studies, particularly for refining calculations related to isotope shifts and testing fundamental physics.

Strontium possesses four stable isotopes: 84Sr, 86Sr, 87Sr, and 88Sr. Theoretical calculations and experimental measurements of isotope shifts for these isotopes, especially 84Sr, serve as benchmarks for atomic structure theories. For instance, the precise atomic mass of 84Sr, the least abundant naturally occurring isotope, has been a subject of high-precision measurements. Refined mass values for 84Sr are essential for accurate King plot analyses, which are used to investigate deviations from expected linear behavior, potentially indicating new physics arxiv.orgarxiv.orgaps.org. Theoretical models aim to predict these shifts with high accuracy, allowing for the validation of nuclear models and the exploration of subtle effects that influence atomic energy levels aps.orgnist.govarxiv.orgaps.org.

Table 1: Isotope Shifts in Strontium (MHz)

Transition Isotope Shift (84Sr vs 88Sr) Reference
1S₀ → 1P₁ (blue) -270.8 ub.edu

Table 2: Atomic Masses of Strontium Isotopes

Isotope Atomic Mass (u) Uncertainty (µu) Reference
84Sr 83.913425 0.0397 arxiv.org
86Sr 85.9092607309 0.091 aps.org
87Sr 86.9088774970 0.091 aps.org

Investigations of Physics Beyond the Standard Model (e.g., King Plot Nonlinearities)

King plots are graphical tools used to analyze isotope shifts by plotting the ratio of isotope shifts for two different transitions. Deviations from linearity in a King plot can signal the presence of physics beyond the Standard Model (BSM), such as contributions from new fundamental forces or exotic particles. Strontium isotopes, including 84Sr, are prime candidates for such investigations due to their narrow optical transitions and the potential for high-precision measurements aps.orgnist.govarxiv.orgaps.orgtriumf.ca.

Theoretical proposals suggest that nonlinearities in King plots can arise from higher-order effects within the Standard Model or from BSM phenomena, such as Schiff moments or new scalar-pseudoscalar interactions. The precise measurement of atomic masses, particularly for less abundant isotopes like 84Sr, is critical for constraining these nonlinearities and thus placing limits on BSM theories arxiv.orgarxiv.orgarxiv.org. Recent experimental results have indeed indicated nonlinearities in King plots for strontium, which are being actively investigated through refined theoretical calculations to disentangle Standard Model contributions from potential BSM effects arxiv.orgarxiv.orgaps.orgnist.gov.

Quantum Mechanical Simulations for Ultracold Atomic Systems

This compound is a key isotope for creating ultracold atomic gases, such as Bose-Einstein condensates (BECs), which serve as platforms for quantum simulation and precision measurements ultracold.atrice.eduresearchgate.netstanford.edurice.edueuropa.eu. Quantum mechanical simulations are employed to model the behavior of these ultracold atoms in various experimental setups, including optical lattices and traps.

Theoretical models describe the preparation of ultracold 84Sr, including evaporative cooling to achieve BEC ultracold.atrice.edueuropa.eu. These simulations help understand atom-atom interactions, scattering properties, and the dynamics of quantum degenerate gases. For instance, 84Sr has favorable scattering properties that facilitate efficient evaporative cooling to quantum degeneracy ultracold.atrice.edu. Computational approaches are used to design and interpret experiments involving 84Sr in optical lattices to simulate condensed-matter models like the Bose-Hubbard model researchgate.netd-nb.infoicfo.eu. Furthermore, theoretical frameworks are developed to analyze the quantum states and correlations within these ultracold systems, paving the way for novel quantum technologies and fundamental physics investigations rice.eduresearchgate.netd-nb.info.

Future Directions and Emerging Research Frontiers

Advancements in Isotopic Measurement Precision for Enhanced Sensitivity

The pursuit of higher precision in isotopic measurements is a continuous endeavor, with significant implications for fields relying on subtle isotopic variations. Recent developments in mass spectrometry are pushing the boundaries of sensitivity, allowing for more detailed and accurate analysis of ⁸⁴Sr and its ratios relative to other strontium isotopes.

A notable advancement is the use of the phase-imaging ion-cyclotron-resonance (PI-ICR) technique with a double Penning trap mass spectrometer. arxiv.orgarxiv.org This method has enabled the refinement of the mass excess of ⁸⁴Sr to -80649.229(37) keV/c², achieving a relative precision of 4.8 × 10⁻¹⁰, which is 30 times more precise than previously accepted values. arxiv.orgarxiv.orginternetchemie.info Such high-precision measurements are crucial for validating and improving our understanding of nuclear structure and for testing fundamental physics theories beyond the Standard Model. arxiv.orgarxiv.orgjyu.fi

The table below summarizes recent advancements in high-precision measurement techniques for strontium isotopes.

TechniqueAdvancementImpact on ⁸⁴Sr ResearchReference
Phase-Imaging Ion-Cyclotron-Resonance (PI-ICR)30-fold improvement in mass excess precision for ⁸⁴Sr.Confirms nonlinearity in isotope shift studies, crucial for tests of physics beyond the Standard Model. arxiv.orgarxiv.org
Laser Ablation Multi-Collector ICP-MS (LA-MC-ICP-MS)Use of 10¹³ Ω amplifiers for higher precision in small sample volumes.Enhances the ability to analyze strontium isotopes in geological samples, providing insights into magmatic processes. ifremer.fr
Multi-dynamic Thermal Ionization Mass Spectrometry (TIMS)Enables higher precision measurement of all four stable Sr isotopes.Crucial for understanding nucleosynthetic anomalies and the early solar system. uni-goettingen.de
Tandem ICP-MS (ICP-MS/MS)Uses chemical resolution to deal with spectral overlaps.Improves accuracy in determining strontium isotope ratios by mitigating interferences. acs.org

Exploration of Novel Applications in Interdisciplinary Fields

The distinct characteristics of ⁸⁴Sr are paving the way for its application in a growing number of interdisciplinary fields, extending beyond its traditional use in geochemistry and nuclear physics.

In food authentication , the precise measurement of strontium isotope ratios, including ⁸⁴Sr/⁸⁶Sr, is being explored as a method to determine the geographical origin of food products. capes.gov.brpsu.edu This application relies on the principle that the isotopic signature of strontium in soil and water is passed into plants and animals, creating a unique "fingerprint" for a specific region. capes.gov.br

The field of medicine is also seeing emerging applications. While not used for treatment, stable isotopes like ⁸⁴Sr can serve as markers in diagnostics, for example, in studies of bone and tooth mineralization. chemlin.org Research has also explored the anti-inflammatory effects of strontium salts. frontiersin.org

Targeted Experimental and Theoretical Research on Astrophysical Puzzles (e.g., P-Process)

The origin of certain proton-rich nuclei, known as p-nuclei, remains one of the significant unsolved problems in nuclear astrophysics. surrey.ac.ukindico.global The p-process, a set of nucleosynthesis reactions thought to occur in explosive stellar environments like supernovae, is the leading model for their creation. indico.globalindico.global Strontium-84 is a p-nucleus, making it a key subject in the quest to understand this process. uni-goettingen.decaltech.eduoxfordre.com

Recent experimental efforts have focused on directly measuring the cross-sections of reactions relevant to the p-process. For instance, the first direct measurement of the ⁸³Rb(p,γ)⁸⁴Sr reaction, a key reaction in the gamma process, was achieved using a radioactive ion beam. surrey.ac.uk The results indicated that the reaction rate was lower than theoretical predictions, suggesting a higher production of ⁸⁴Sr in astrophysical events than previously calculated. surrey.ac.ukresearchgate.net This finding may help explain the enhanced levels of ⁸⁴Sr observed in certain meteorites, like the Allende meteorite. surrey.ac.ukcaltech.eduroyalsociety.org.nz

The discovery of presolar grains with enrichments in ⁸⁴Sr within meteorites provides direct evidence of p-process nucleosynthesis in core-collapse supernovae. indico.globalindico.globalcaltech.eduroyalsociety.org.nz The study of these grains offers a unique opportunity to probe the conditions and mechanisms of the p-process. caltech.eduroyalsociety.org.nz

Future research will continue to target key p-process reactions involving unstable nuclei, pushing the boundaries of experimental capabilities. researchgate.net These experimental data are crucial for constraining and refining theoretical models of nucleosynthesis, ultimately leading to a more complete picture of the origin of the elements. oup.com

Developments in Quantum Technology Utilizing this compound

Strontium atoms, including the bosonic isotope ⁸⁴Sr, have emerged as a leading platform for various quantum technologies due to their unique atomic structure. aps.orgnumberanalytics.com The excellent interaction properties of ⁸⁴Sr make it particularly suitable for creating Bose-Einstein condensates and for applications in quantum computing and simulation. internetchemie.infoaps.org

Recent breakthroughs include the demonstration of a quantum-gas microscope using ⁸⁴Sr atoms. aps.org This powerful tool allows for the site-resolved imaging of individual atoms in an optical lattice, opening up new avenues for simulating complex quantum systems, such as those found in materials science. aps.orgnumberanalytics.com The ability to cool and trap ⁸⁴Sr atoms efficiently makes it an ideal candidate for studying collective coherent effects and many-body physics. ub.edu

In the realm of quantum computing , neutral atom platforms using strontium are being actively developed. broadcom.comarxiv.org While some approaches utilize the nuclear spin of the fermionic isotope ⁸⁷Sr as a qubit, the bosonic nature of ⁸⁴Sr offers advantages for certain quantum simulation and computing architectures. arxiv.org The development of compact and portable strontium-based quantum systems, including optical clocks, is also a significant area of research, with potential applications in remote frequency comparison and gravitational redshift measurements. bham.ac.uk

The table below highlights key developments in quantum technology utilizing strontium.

TechnologyApplication of this compoundSignificanceReference
Quantum-Gas MicroscopeUsed as the atomic species for site-resolved imaging in an optical lattice.Enables the simulation of complex quantum many-body systems. aps.org
Quantum ComputingExplored as a platform for neutral atom quantum computers and simulators.Offers excellent interaction properties for creating and manipulating quantum states. internetchemie.infonumberanalytics.combroadcom.com
Optical ClocksUtilized in the development of portable optical lattice clocks.Potential for applications in fundamental physics and geodesy. bham.ac.uk
Ultracold Atomic PhysicsCreation of Bose-Einstein condensates to study quantum phenomena.Ideal for investigating collective coherent effects and many-body physics. aps.orgub.edu

Refinement of Nuclear Models for Predictive Capabilities

Accurate and predictive nuclear models are essential for understanding a wide range of phenomena, from the structure of atomic nuclei to the processes of nucleosynthesis in stars. This compound, with its specific proton-to-neutron ratio, serves as a valuable benchmark for testing and refining these models.

Recent high-precision measurements of the mass of ⁸⁴Sr provide stringent constraints on nuclear mass models, which are fundamental to all nuclear theory. arxiv.orgarxiv.org Discrepancies between experimental data and theoretical predictions, such as those observed in the cross-section of the ⁸³Rb(p,γ)⁸⁴Sr reaction, highlight the need for improvements in models of nuclear reactions, particularly those involving unstable nuclei. surrey.ac.ukresearchgate.net

Theoretical frameworks like the projected shell model and the deformed configuration-mixing shell model are used to calculate and understand the properties of ⁸⁴Sr, such as its energy levels and deformation. researchgate.net Studies on the shape evolution and coexistence of different nuclear shapes in strontium isotopes provide critical insights into the interplay between macroscopic and microscopic degrees of freedom within the nucleus. aps.org

Future research will focus on developing more sophisticated theoretical models that can consistently describe the properties of nuclei across the nuclear chart, including exotic nuclei far from stability. The continuous feedback between high-precision experimental data on isotopes like ⁸⁴Sr and theoretical developments will be crucial for advancing our predictive capabilities in nuclear physics. kfu.edu.sa

Q & A

Q. What analytical methods are most reliable for measuring strontium-84 isotopic ratios in meteoritic samples?

High-precision thermal ionization mass spectrometry (TIMS) is the gold standard for measuring Sr-84 ratios, particularly when normalized to certified reference materials like NIST SRM 987 (strontium carbonate) or SRM 988 (this compound spike). Key steps include:

  • Sample dissolution and chemical purification to isolate Sr from matrix elements.
  • Isotopic normalization using internal standards (e.g., 86Sr/88Sr=0.1194^{86}\text{Sr}/^{88}\text{Sr} = 0.1194) to correct for mass-dependent fractionation .
  • Replicate analyses (3\geq 3 runs) to ensure precision within ±4 ppm, as demonstrated in studies of non-carbonaceous (NC) meteorites .

Q. How is this compound produced in astrophysical environments?

Sr-84 is primarily synthesized via the gamma process (pp-process) in core-collapse supernovae, where photodisintegration reactions on heavier seed nuclei (e.g., Rb-83) occur under extreme temperatures (T>2×109KT > 2 \times 10^9 \, \text{K}). Experimental validation using radioactive ion beams (e.g., 83Rb(p,γ)84Sr^{83}\text{Rb}(p,\gamma)^{84}\text{Sr}) at facilities like TRIUMF-ISAC has confirmed lower thermonuclear reaction rates than theoretical models, leading to higher Sr-84 yields .

Q. Why is this compound abundance critical for understanding solar system formation?

Sr-84 homogeneity in NC meteorites (<±4 ppm variability) suggests a well-mixed reservoir in the inner solar system, contrasting with heterogeneities in Fe-group elements (e.g., Cr, Ti). This homogeneity likely results from counteracting nucleosynthetic contributions from pp-, ss-, and rr-processes, which cancel out isotopic anomalies. Such findings challenge models of presolar carrier processing and favor primordial mixing of isotopically distinct dust reservoirs .

Advanced Research Questions

Q. How can researchers reconcile the apparent homogeneity of Sr-84 in NC meteorites with isotopic anomalies in other elements (e.g., Mo, Ru)?

The contradiction arises from nucleosynthetic processes: while Sr-84 anomalies are suppressed by correlated contributions from multiple stellar sources (e.g., AGB stars for ss-process, supernovae for pp-process), anomalies in heavier elements reflect distinct carrier phases (e.g., presolar SiC grains). Methodological approaches include:

  • Coupling high-resolution isotopic data (e.g., 84Sr^{84}\text{Sr}, 95Mo^{95}\text{Mo}) with multi-element correlation analyses.
  • Testing mixing models using Monte Carlo simulations to evaluate primordial vs. secondary processing scenarios .

Q. What experimental designs address discrepancies between observed Sr-84 abundances and theoretical ppp-process predictions?

Direct measurements of astrophysical reactions (e.g., 83Rb(p,γ)84Sr^{83}\text{Rb}(p,\gamma)^{84}\text{Sr}) using accelerated radioactive beams and gamma-ray spectrometers (e.g., TIGRESS+EMMA) have resolved key uncertainties. For example:

  • TRIUMF-ISAC experiments achieved <10% uncertainty in cross-section measurements, confirming higher Sr-84 production rates than statistical models .
  • Recalibrating reaction network codes (e.g., NuGrid) with these data improves pp-process nucleosynthesis models .

Q. How does the survival of presolar Sr-84-enriched grains inform stellar nucleosynthesis?

Presolar grains with anomalous Sr-84 (e.g., in the Allende meteorite) retain signatures of pp-process events. Advanced techniques to identify these grains include:

  • NanoSIMS isotopic mapping to locate 84Sr^{84}\text{Sr}-rich hotspots.
  • Correlative microscopy (SEM-EDS, TEM) to analyze grain mineralogy and trace elemental ratios (e.g., Sr/Ba). Such grains provide direct evidence of supernova ejecta contributions to the solar nebula .

Methodological Challenges & Data Contradictions

Q. What are the limitations of current models explaining Sr-84 homogeneity in the NC reservoir?

Models assuming primordial mixing struggle to explain the absence of Sr-84 anomalies while accommodating correlated anomalies in other isotopes. Proposed solutions include:

  • Invoking thermally driven homogenization in the early solar disk, though this conflicts with preservation of presolar carriers like hibonite grains.
  • Testing if Sr-84 anomalies were erased via late-stage aqueous alteration, using petrologic and isotopic analysis of hydrated chondrites .

Q. How can researchers validate pp-process nucleosynthesis pathways for Sr-84 without direct stellar observations?

  • Compare meteoritic Sr-84 abundances with galactic chemical evolution (GCE) models incorporating revised reaction rates.
  • Analyze isotopic anomalies in metal-poor stars (e.g., HD 222925) to trace pp-process contributions independent of solar system data .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.